Cas no 881293-46-5 (N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide)

• Product Name: N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide
• CAS No: 881293-46-5
• MF: C₁₉H₁₂N₂O₅S₂
• MW: 412.438982009888
• CID: 6604835
• PubChem ID: 16800538
• Update Time: 2025-05-20

N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide
• N-(benzenesulfonyl)-N-(2-oxo-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide
• 4-Pyridinecarboxamide, N-(2-oxo-1,3-benzoxathiol-5-yl)-N-(phenylsulfonyl)-
• SR-01000087611-1
• 881293-46-5
• F1669-1104
• AKOS016369832
• CCG-326791
• N-(2-oxobenzo[d][1,3]oxathiol-5-yl)-N-(phenylsulfonyl)isonicotinamide
• SR-01000087611

• Inchi： 1S/C19H12N2O5S2/c22-18(13-8-10-20-11-9-13)21(28(24,25)15-4-2-1-3-5-15)14-6-7-16-17(12-14)27-19(23)26-16/h1-12H
• InChI Key： WMHRJRUMNRIBMB-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C(N(C2=CC=C3OC(=O)SC3=C2)S(C2=CC=CC=C2)(=O)=O)=O)=C1

Computed Properties

• Exact Mass: 412.01876383g/mol
• Monoisotopic Mass: 412.01876383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 650.7±65.0 °C(Predicted)
• pka: 1.19±0.10(Predicted)

Additional information on N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide

Introduction to N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide (CAS No. 881293-46-5)

N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide is a sophisticated organic compound characterized by its intricate molecular architecture, which has garnered significant attention in the field of pharmaceutical chemistry. This compound, identified by its CAS number 881293-46-5, represents a confluence of aromatic sulfonamide and heterocyclic functionalities, making it a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide incorporates a pyridine core, which is a well-documented pharmacophore in many bioactive molecules. The presence of the benzenesulfonyl group at the N-position enhances the compound's potential for interactions with biological targets, while the 2-oxo-2H-1,3-benzoxathiol-5-yl moiety introduces unique electronic and steric properties that can modulate its biological activity. This combination of structural features positions the compound as an intriguing subject for synthetic and pharmacological investigations.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The benzoxathiol scaffold, in particular, has been explored for its potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. The incorporation of this motif into N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide not only enriches its structural complexity but also opens up new avenues for therapeutic intervention.

The pyridine carboxamide functionality at the 4-position further extends the compound's pharmacological potential by providing a site for hydrogen bonding interactions with biological targets. This moiety is commonly found in active pharmaceutical ingredients (APIs) and has been shown to enhance binding affinity and selectivity. The synergistic effect of these functional groups makes N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)pyridine-4-carboxamide a compelling candidate for further development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the benzenesulfonyl group typically involves sulfonation reactions, while the assembly of the 2-oxo-2H-1,3-benzoxathiol-5-yl moiety may involve cyclization and condensation reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule efficiently.

Efforts are ongoing to explore the pharmacological profile of N-(benzenesulfonyl)-N-(2-oxo-2H-1,3-benzoxathiol -5 -yl strong>)pyridine -4-carboxamide through both in vitro and in vivo studies. Preliminary experiments have suggested that this compound exhibits promising activities against various biological targets, including enzymes and receptors implicated in human diseases. These findings are particularly exciting given the increasing demand for novel therapeutic agents with improved efficacy and reduced side effects.

The use of computational methods has also played a crucial role in understanding the potential biological activity of this compound. Molecular modeling techniques have been employed to predict binding interactions with target proteins, providing valuable insights into its mechanism of action. These computational studies complement experimental efforts by offering a rapid and cost-effective way to screen potential drug candidates.

In conclusion, N-(benzenesulfonyl strong >)-N-(< strong > 2 - oxo - 2 H - 1 , 3 - benz ox ath iol - 5 - yl strong >)pyridine -4-carboxamide (CAS No. 881293 -46 -5) is a structurally complex and biologically potent compound with significant therapeutic potential. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery and medicinal chemistry. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that N-(< strong > ben zenes ul fon y l strong >)-N-(< strong > 2 - ox o - 2 H - 1 , 3 - be nz ox ath iol - 5 - yl strong >)pyridine -4-carboxamide will play an important role in the development of next-generation therapeutics. p >